Cas no 4187-30-8 ((S)-1-(4-Bromophenyl)-N,N-dimethylethanamine)

• Product Name: (S)-1-(4-Bromophenyl)-N,N-dimethylethanamine
• CAS No: 4187-30-8
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 4937264
• Update Time: 2025-04-23

(S)-1-(4-Bromophenyl)-N,N-dimethylethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Bromophenyl)-N,N-dimethylethanamine
• [S,(?)]-p-Bromo-N,N,alpha-trimethylbenzenemethanamine

• Inchi： 1S/C10H14BrN/c1-8(12(2)3)9-4-6-10(11)7-5-9/h4-8H,1-3H3/t8-/m0/s1
• InChI Key： YUNJWUBNQZOPRY-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H](C)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2

Additional information on (S)-1-(4-Bromophenyl)-N,N-dimethylethanamine

Exploring (S)-1-(4-Bromophenyl)-N,N-dimethylethanamine (CAS 4187-30-8): Properties, Applications, and Research Insights

(S)-1-(4-Bromophenyl)-N,N-dimethylethanamine (CAS 4187-30-8) is a chiral organic compound featuring a brominated aromatic ring and a dimethylaminoethyl side chain. This structurally unique molecule has garnered significant attention in pharmaceutical research and organic synthesis due to its potential as a building block for bioactive compounds. The (S)-enantiomer configuration is particularly interesting for asymmetric synthesis applications.

The compound's molecular formula is C₁₀H₁₄BrN, with a molecular weight of 228.13 g/mol. Its structure combines a 4-bromophenyl group with a N,N-dimethylethanamine moiety, creating interesting electronic properties that researchers are exploring for various applications. The presence of both aromatic and amine functionalities makes this compound valuable for multiple synthetic pathways.

Recent studies highlight the growing importance of chiral amines like (S)-1-(4-Bromophenyl)-N,N-dimethylethanamine in drug discovery. Pharmaceutical companies are increasingly focusing on enantiopure compounds to develop more effective and safer medications. This trend aligns with current industry demands for precision medicine and targeted therapies, making such chiral building blocks highly valuable.

In synthetic chemistry, researchers utilize CAS 4187-30-8 as a precursor for various transformations. The bromine atom serves as an excellent handle for further functionalization through cross-coupling reactions, while the tertiary amine group can participate in salt formation or serve as a directing group. These properties make it particularly useful in palladium-catalyzed reactions and other modern synthetic methodologies.

The compound's physicochemical properties have been extensively studied. It typically appears as a white to off-white crystalline solid at room temperature, with moderate solubility in common organic solvents. Researchers appreciate its stability under standard laboratory conditions, which facilitates handling and storage. These characteristics contribute to its popularity in medicinal chemistry research and process development.

Current market analysis shows growing demand for specialty chemicals like (S)-1-(4-Bromophenyl)-N,N-dimethylethanamine, particularly in the pharmaceutical and agrochemical sectors. The global push for green chemistry and sustainable synthesis has increased interest in efficient, atom-economical routes to such valuable intermediates. Manufacturers are responding by developing more scalable and environmentally friendly production methods.

In academic research, this compound serves as a model substrate for studying asymmetric synthesis techniques and chiral recognition phenomena. Its well-defined stereochemistry makes it ideal for investigating enantioselective catalysis and developing new chiral separation methods. These applications align with current scientific priorities in molecular recognition and supramolecular chemistry.

The analytical characterization of CAS 4187-30-8 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. Researchers emphasize the importance of chiral purity analysis when working with this material, as the biological activity of its derivatives often depends critically on the enantiomeric excess. Modern analytical methods allow for precise quality control during both synthesis and application.

Looking forward, the scientific community anticipates expanded applications for (S)-1-(4-Bromophenyl)-N,N-dimethylethanamine in emerging fields like materials science and chemical biology. Its structural features suggest potential utility in designing functional materials with specific electronic or optical properties. Additionally, its amine functionality makes it a candidate for developing novel bioconjugates and probe molecules for biological studies.

For researchers sourcing this compound, it's crucial to verify the enantiomeric purity and obtain proper analytical certificates. Reputable suppliers typically provide comprehensive characterization data, including chiral HPLC traces and spectroscopic evidence of structure. These quality assurances are particularly important when the compound will be used in biological testing or regulatory submissions.

The synthesis of 4187-30-8 continues to evolve, with recent literature reporting improved catalytic asymmetric methods and green chemistry approaches. These advancements reflect the broader trends in chemical synthesis toward more efficient, selective, and environmentally conscious processes. As these methods mature, they may lead to more cost-effective production of this valuable chiral building block.

In conclusion, (S)-1-(4-Bromophenyl)-N,N-dimethylethanamine represents an important tool in modern chemical research, particularly in drug discovery and chiral technology. Its unique combination of structural features and synthetic versatility ensures its continued relevance across multiple scientific disciplines. As research into enantioselective processes and targeted molecular design advances, compounds like this will likely play increasingly important roles in scientific innovation.